Cas no 55120-06-4 (3H-Pyrazol-3-one, 5-butyl-2,4-dihydro-)

• Product Name: 3H-Pyrazol-3-one, 5-butyl-2,4-dihydro-
• CAS No: 55120-06-4
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 352774
• PubChem ID: 390701
• Update Time: 2025-04-19

3H-Pyrazol-3-one, 5-butyl-2,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 5-butyl-2,4-dihydro-
• 3-butyl-1,4-dihydropyrazol-5-one
• 3-Butyl-1H-pyrazol-5(4H)-one
• SCHEMBL5566058
• DTXSID40327809
• 55120-06-4
• CHEMBL1977038
• 5-Butyl-2,4-dihydro-3H-pyrazol-3-one
• NSC-688342
• NSC688342
• NCI60_031900

• Inchi： 1S/C7H12N2O/c1-2-3-4-6-5-7(10)9-8-6/h2-5H2,1H3,(H,9,10)
• InChI Key： LZKLBLBDAJYESY-UHFFFAOYSA-N
• SMILES： O=C1CC(CCCC)=NN1

Computed Properties

• Exact Mass: 140.09506
• Monoisotopic Mass: 140.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 41.46